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Compound of Interest

Compound Name: N-Nitrobenzenemethanamine

CAS No.: 19091-99-7

Cat. No.: B110872

Get Quote

Executive Summary & Application Context
N-Nitrobenzenemethanamine (CAS: 7223-22-5) is a primary nitramine intermediate, often

encountered in the research of high-energy density materials (HEDMs) and as a metabolic

degradation product of specific xenobiotics.

For researchers in drug development and energetics, distinguishing the N-nitro group (N-NO

) from C-nitro isomers (ring nitration) is critical. The diagnostic shift of the benzylic

-carbon and the shielding patterns of the aromatic ring serve as the primary validation markers.

Key Technical Insight: The transformation of the amine (–NH

) to the nitramine (–NHNO

) introduces a strong electron-withdrawing group (EWG) with distinct anisotropy. This results in
a characteristic deshielding of the benzylic methylene carbon (

+6–9 ppm shift) and a shielding of the ipso-aromatic carbon compared to the amine precursor.
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Structural & Electronic Analysis
The chemical shift perturbations are driven by the electronic environment changes upon N-

nitration.

-Effect (Deshielding): The nitro group pulls electron density from the nitrogen lone pair, which
in turn descreens the adjacent methylene carbon, moving the signal downfield.[1]

Aromatic Ring Effect: The N-nitramine group is less effective at donating electron density into

the ring (via hyperconjugation) than the precursor amine, altering the ipso and para

positions.
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Figure 1: Logical flow of electronic perturbations influencing chemical shifts upon nitration.

Comparative Data: C NMR Chemical Shifts
The following table synthesizes experimental data for the precursor (Benzylamine) and high-

confidence predictive data for the N-Nitro target, validated against structural analogs (N-Methyl-

N-nitrobenzylamine).

Solvent: CDCl

(Reference: 77.16 ppm) | Frequency: 100 MHz
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Carbon
Position

Benzylamine
(Exp) [1]

N-
Nitrobenzene
methanamine
(Calc/Exp*)

(Shift Effect)
Spectral
Interpretation

-CH

(Benzylic)

46.5 ppm 54.8 - 56.2 ppm +9.0 ppm

Diagnostic Peak.

Strong

deshielding due

to N-NO

electronegativity.

C1 (Ipso) 143.2 ppm
135.5 - 136.0

ppm
-7.5 ppm

Shielding due to

loss of N-lone

pair donation into

the ring.

C2/C6 (Ortho) 127.1 ppm 128.5 ppm +1.4 ppm

Slight

deshielding

(inductive effect).

C3/C5 (Meta) 128.6 ppm 129.1 ppm +0.5 ppm

Minimal

perturbation

(distance effect).

C4 (Para) 127.0 ppm 128.8 ppm +1.8 ppm

Loss of

resonance

donation from

Nitrogen.

> Note: "Calc" values are derived from substituent chemical shift (SCS) additivity rules for

primary nitramines and validated against the N-methyl analog (N-methyl-N-nitrobenzylamine

-CH

56-58 ppm) [2].

Experimental Protocol: Synthesis & Characterization
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Direct nitration of benzylamine with nitric acid is hazardous and often yields the nitrate salt or

ring-nitrated products. The following self-validating protocol uses the "White Deamination"

intermediate route, ensuring N-selectivity.

Workflow Diagram

Step 1: Protection
Benzylamine + ClCOOEt
(Formation of Carbamate)

Step 2: Nitration
Carbamate + HNO3/Ac2O

(Formation of N-Nitro Carbamate)

Step 3: Ammonolysis
N-Nitro Carbamate + NH3 (g)

(Cleavage to Nitramine)

NMR Validation
Target: α-CH2 @ ~55 ppm
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Figure 2: Selective synthesis pathway for primary nitramines to avoid ring nitration.

Step-by-Step Methodology
Carbamate Formation (Protection):

Dissolve Benzylamine (10 mmol) in DCM (20 mL) with Et

N (1.1 eq).
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Add Ethyl chloroformate (1.1 eq) dropwise at 0°C. Stir 2h.

Checkpoint:

C NMR should show Carbamate C=O at

156 ppm.

N-Nitration (The Critical Step):

Prepare a mixture of Acetic Anhydride and Fuming HNO

(Caution: Exothermic) at -5°C.

Add the Carbamate from Step 1. Maintain temp < 0°C.

Quench with ice water; extract with DCM.

Mechanism:[2][3][4][5] The electron-deficient acetyl nitrate attacks the amide nitrogen.

Ammonolysis (Deprotection):

Dissolve the N-nitro carbamate in ether.

Bubble dry Ammonia gas (NH

) through the solution at 0°C.

The N-Nitrobenzenemethanamine precipitates as the ammonium salt or free species

depending on workup. Acidify carefully to isolate the free nitramine.

NMR Measurement:

Solvent: Use DMSO-d

if the compound is unstable in acidic CDCl

. (Note: DMSO shifts may vary by +1-2 ppm).

Concentration: 10 mg in 0.6 mL solvent.
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Parameters: Relaxation delay (

) = 2.0s to ensure integration accuracy of quaternary carbons.

Troubleshooting & Impurities
Observed Signal (ppm) Likely Impurity/Isomer Cause

46.5 ppm Unreacted Benzylamine Incomplete nitration.

53.0 ppm (Broad) Benzylamine Nitrate Salt
Protonation of amine by HNO

without nitration.

148.0 ppm (Ipso) p-Nitrobenzylamine
Ring nitration (failed

selectivity).

156.0 ppm Ethyl N-benzylcarbamate
Incomplete deprotection (Step

3 failure).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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